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Compound of Interest

Compound Name: Benzyl octanoate

Cat. No.: B076444 Get Quote

Introduction
Benzyl octanoate (CAS No. 10276-85-4), also known as benzyl caprylate, is an organic ester

with the chemical formula C15H22O2.[1][2] It is a colorless liquid recognized for its floral and

fruity aroma, which has led to its widespread use as a fragrance ingredient in perfumes and

cosmetics, as well as a flavoring agent in the food industry.[1][3] This technical guide provides

a comprehensive overview of the key milestones in the understanding and synthesis of benzyl
octanoate, focusing on its physicochemical properties, synthesis methodologies, and analytical

characterization. While the precise historical moment of its initial discovery is not well-

documented, its synthesis falls within the broader history of ester chemistry that began in the

19th century. The development of synthetic methods for esters was a significant advancement

in organic chemistry, allowing for the large-scale production of flavor and fragrance

compounds.

Physicochemical Properties
The physical and chemical properties of benzyl octanoate are crucial for its application in

various industries. A summary of its key quantitative data is presented in the table below.
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Property Value Reference

Molecular Formula C15H22O2 [1]

Molecular Weight 234.33 g/mol [1][2]

Appearance
Colorless to light yellow clear

liquid
[4]

Boiling Point
310.00 to 311.00 °C @ 760.00

mm Hg
[4]

Flash Point 107.78 °C (226.00 °F) [1][4]

Specific Gravity
0.96000 to 0.96600 @ 25.00

°C
[4]

Refractive Index
1.48400 to 1.49000 @ 20.00

°C
[4]

Purity >95.0% (GC)

Synthesis of Benzyl Octanoate
The synthesis of benzyl octanoate can be achieved through several chemical pathways. The

most common methods involve the esterification of benzyl alcohol with octanoic acid or its

derivatives.

Fischer-Speier Esterification
This classic method involves the acid-catalyzed reaction between a carboxylic acid (octanoic

acid) and an alcohol (benzyl alcohol).

Experimental Protocol:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-

Stark apparatus, combine equimolar amounts of octanoic acid and benzyl alcohol in a

suitable solvent such as toluene.

Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid

or p-toluenesulfonic acid.
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Reaction: Heat the mixture to reflux. The water produced during the reaction is azeotropically

removed and collected in the Dean-Stark trap, driving the equilibrium towards the formation

of the ester.

Monitoring: The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: After the reaction is complete, cool the mixture and wash it with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the

solvent under reduced pressure. The crude benzyl octanoate can be further purified by

vacuum distillation.

Synthesis from Octanoyl Chloride
A more reactive acylating agent, octanoyl chloride, can be used to react with benzyl alcohol.

This method is often faster and proceeds under milder conditions.

Experimental Protocol:

Reactant Preparation: Dissolve benzyl alcohol in a suitable dry, non-protic solvent (e.g.,

dichloromethane or diethyl ether) in a flask equipped with a dropping funnel and a magnetic

stirrer. A stoichiometric amount of a base, such as pyridine or triethylamine, is added to

neutralize the HCl byproduct.

Reagent Addition: Cool the mixture in an ice bath. Add octanoyl chloride dropwise from the

dropping funnel with continuous stirring.

Reaction: Allow the reaction to proceed at room temperature for several hours after the

addition is complete.

Monitoring: Monitor the reaction progress using TLC or GC.

Work-up: Quench the reaction by adding water. Separate the organic layer and wash it

sequentially with dilute hydrochloric acid (to remove the base), saturated sodium bicarbonate

solution, and brine.
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Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate

the solvent. The resulting crude product can be purified by column chromatography on silica

gel or by vacuum distillation.

Enzymatic Synthesis
Biocatalytic methods using lipases offer a greener alternative for the synthesis of benzyl
octanoate, proceeding under mild conditions with high selectivity.

Experimental Protocol:

Reactant and Enzyme Preparation: In a suitable reaction vessel, combine octanoic acid and

benzyl alcohol, often in a solvent-free system or an organic solvent like hexane. Add an

immobilized lipase, such as Candida antarctica lipase B (Novozym 435).

Reaction Conditions: Incubate the mixture at a controlled temperature (e.g., 40-60°C) with

continuous shaking to ensure proper mixing.

Monitoring: The conversion to benzyl octanoate can be monitored over time by taking

samples and analyzing them by GC.

Enzyme Recovery: Upon completion of the reaction, the immobilized enzyme can be easily

recovered by filtration for potential reuse.

Purification: The product mixture is then purified, typically by vacuum distillation, to remove

any unreacted starting materials.

Synthesis Pathways Diagram
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Caption: Chemical synthesis routes to Benzyl Octanoate.

Characterization
The identity and purity of synthesized benzyl octanoate are confirmed using various analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are

used to elucidate the molecular structure of benzyl octanoate, confirming the presence of

the benzyl and octanoyl moieties.

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic

functional groups, particularly the ester carbonyl (C=O) stretch.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule, further confirming its identity.[2]
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Applications and Safety
Benzyl octanoate is primarily utilized in the fragrance and flavor industries.[1][3] It is a

component of many perfumes and cosmetic products due to its pleasant scent.[3] In the food

industry, it is used as a synthetic flavoring agent.[1] It is generally recognized as safe for its

intended uses in food. From a safety perspective, it is not classified as a hazardous substance

according to GHS criteria.[2]

Conclusion
Benzyl octanoate is a commercially significant ester with valuable applications in the

fragrance and food industries. While its specific discovery is not prominently documented, its

synthesis is well-established through various methods, including the classic Fischer-Speier

esterification, reaction with octanoyl chloride, and modern enzymatic routes. The choice of

synthesis method depends on factors such as desired purity, scale, and environmental

considerations. The continued interest in this compound, particularly in the context of green

chemistry, ensures that research into more efficient and sustainable synthesis protocols will

remain an active area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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